Cas no 1804152-24-6 (4-Hydroxymethyl-5-methylthio-1H-benzimidazole)

• Product Name: 4-Hydroxymethyl-5-methylthio-1H-benzimidazole
• CAS No: 1804152-24-6
• MF: C₉H₁₀N₂OS
• MW: 194.253500461578
• CID: 4825075
• Update Time: 2025-10-28

4-Hydroxymethyl-5-methylthio-1H-benzimidazole Chemical and Physical Properties

Names and Identifiers

• 4-Hydroxymethyl-5-methylthio-1H-benzimidazole
• (5-(Methylthio)-1H-benzo[d]imidazol-4-yl)methanol

• Inchi： 1S/C9H10N2OS/c1-13-8-3-2-7-9(6(8)4-12)11-5-10-7/h2-3,5,12H,4H2,1H3,(H,10,11)
• InChI Key： IPAVTROEHHIHTF-UHFFFAOYSA-N
• SMILES： S(C)C1C=CC2=C(C=1CO)N=CN2

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 179
• XLogP3: 1.1
• Topological Polar Surface Area: 74.2

Additional information on 4-Hydroxymethyl-5-methylthio-1H-benzimidazole

4-Hydroxymethyl-5-methylthio-1H-benzimidazole: A Comprehensive Overview

The compound 4-Hydroxymethyl-5-methylthio-1H-benzimidazole, identified by the CAS registry number CAS No. 1804152-24-6, is a significant molecule in the field of organic chemistry and materials science. This compound belongs to the class of benzimidazoles, which are widely studied due to their unique structural properties and potential applications in various industries. The molecule's structure consists of a benzene ring fused with an imidazole ring, featuring a hydroxymethyl group at position 4 and a methylthio group at position 5, which contribute to its distinctive chemical behavior.

Recent advancements in synthetic chemistry have enabled the precise synthesis of 4-Hydroxymethyl-5-methylthio-1H-benzimidazole, allowing researchers to explore its properties in greater depth. The compound's synthesis typically involves multi-step reactions, including nucleophilic substitutions and cyclizations, under controlled conditions to ensure high purity and yield. The incorporation of sulfur-containing groups, such as the methylthio substituent, enhances the molecule's reactivity and stability, making it a valuable precursor for more complex structures.

In terms of physical properties, 4-Hydroxymethyl-5-methylthio-1H-benzimidazole exhibits a melting point of approximately 230°C and is soluble in common organic solvents like dichloromethane and acetonitrile. Its UV-vis spectrum reveals strong absorption bands in the visible region, indicative of its conjugated π-system. These properties make it an attractive candidate for applications in optoelectronics and sensor technologies.

Recent studies have highlighted the potential of benzimidazole derivatives, including 4-Hydroxymethyl-5-methylthio-1H-benzimidazole, as efficient ligands in metal coordination chemistry. The molecule's ability to form stable complexes with transition metals has led to its use in catalytic processes, such as asymmetric hydrogenation and cross-coupling reactions. Moreover, its thiol group enables it to act as a versatile building block for constructing metal-sulfur bonds, which are crucial in bioinorganic chemistry.

The biological activity of 4-Hydroxymethyl-5-methylthio-1H-benzimidazole has also been a focal point of recent research. Preclinical studies suggest that this compound exhibits moderate anti-inflammatory and antioxidant properties, making it a promising lead compound for drug discovery. Its ability to modulate cellular signaling pathways has been explored in various disease models, including cancer and neurodegenerative disorders.

In conclusion, 4-Hydroxymethyl-5-methylthio-1H-benzimidazole, with its unique structure and versatile properties, continues to be a subject of intense research across multiple disciplines. As new applications emerge, this compound is expected to play an increasingly important role in advancing both academic research and industrial applications.